Benulin

• CAS RN: 59157-84-5
• Molecular Formula: C30H46O4
• Molecular Weight: 470.7 g/mol
• IUPAC Name: (1S,2S,5R,6R,7R,10S,13R,14R,17R,19S)-19-hydroxy-13,14,18,18-tetramethyl-7-prop-1-en-2-yl-20-oxahexacyclo[17.2.2.01,17.02,14.05,13.06,10]tricosane-10-carboxylic acid
• InChI: InChI=1S/C30H46O4/c1-18(2)19-9-12-28(24(31)32)14-13-26(5)20(23(19)28)7-8-22-27(26,6)11-10-21-25(3,4)30(33)16-15-29(21,22)17-34-30/h19-23,33H,1,7-17H2,2-6H3,(H,31,32)/t19-,20+,21-,22-,23+,26+,27+,28-,29+,30-/m0/s1
• InChI Key: KYHMRXXFJAZYRF-MSBRYPFUSA-N
• Isomeric SMILES: CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@H]4[C@]([C@@]3(CC2)C)(CC[C@@H]5[C@]46CC[C@@](C5(C)C)(OC6)O)C)C(=O)O
• SMILES: CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C46CCC(C5(C)C)(OC6)O)C)C(=O)O
• synonyms: benulin

Description

Benulin is a natural product found in Brucea javanica and Hippobromus pauciflorus with data available.

Scientific Research Applications

Legislative Framework and Production of Inulin

Inulin, recognized for its therapeutic and prophylactic properties, is derived from local raw materials. The legislative analysis highlights the importance of legal mechanisms in the production process of inulin, emphasizing its use in functional food production to strengthen the immune system and combat diseases (Botsyurko et al., 2022).

Pharmaceutical Applications of Inulin

Inulin serves multiple roles in pharmaceutical applications, including as a stabilizer for proteins, a modifier for drug delivery, and a component in therapeutic interventions for various diseases. Its unique properties make it an effective carrier for colon-targeted drug delivery due to its ability to survive acidic environments in the stomach. This versatility extends to enhancing drug dissolution rates and targeting specific areas within the body for drug release (Mensink et al., 2015).

Inulin and Metabolism

Research on inulin's effects on serum metabolites of uric acid, lipids, glucose, and abdominal fat deposition in quails suggests its potential in managing metabolic disorders. Chicory inulin, in particular, showed a decrease in serum uric acid levels and abdominal fat deposition, highlighting inulin's role in altering metabolic pathways (Lin et al., 2014).

Gut Microbiota and Prebiotic Intervention

Inulin's role as a prebiotic in obesity and related diseases is underscored by its ability to modulate gut microbiota. A study demonstrated that preintervention gut microbiota characteristics could predict physiological responses to inulin, offering a personalized approach to managing obesity and metabolic disorders through dietary intervention (Rodriguez et al., 2020).